Methyl 4-acetamido-5-chloro-2-hydroxybenzoate
Overview
Description
“Methyl 4-acetamido-5-chloro-2-hydroxybenzoate” is a chemical compound with the molecular formula C10H10ClNO4 . It has an average mass of 243.644 Da and a monoisotopic mass of 243.029831 Da . It is also known by other names such as “4-Acétamido-5-chloro-2-hydroxybenzoate de méthyle” in French and “Methyl-4-acetamido-5-chlorsalicylat” in German .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 10 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 4 oxygen atoms . The InChI code for this compound is 1S/C10H10ClNO4/c1-5(13)12-8-4-9(14)6(3-7(8)11)10(15)16-2/h3-4,14H,1-2H3,(H,12,13) .Physical And Chemical Properties Analysis
“this compound” is a solid substance that can range in color from white to yellow to brown or pale-gray to gray . It has a molecular weight of 243.65 .Scientific Research Applications
Stereoselective Synthesis
Methyl 4-acetamido-5-chloro-2-hydroxybenzoate has been utilized in the stereoselective synthesis of complex carbohydrates. One study detailed the synthesis of 5′-S-(5-Acetamido-3,5-dideoxy-D-glycero-α-and-β-D-Galacto-2-nonulopyranosylonic Acid)-5′-thio Cytidixe, showcasing its application in organic chemistry and potential pharmaceutical implications (Kanie et al., 1987).
Crystal Structure Analysis
In another study, the single crystal X-ray structure of methyl 4-hydroxybenzoate (closely related to this compound) was determined. This provided insights into its intermolecular interactions and crystal packing, essential for understanding its chemical properties and applications in various fields (Sharfalddin et al., 2020).
Synthesis of Polybenzimidazoles
This compound has also been used in the synthesis of new AB-type monomers for polybenzimidazoles, indicating its role in the development of advanced polymeric materials with potential applications in high-performance and engineering plastics (Begunov & Valyaeva, 2015).
Antibacterial Activity Studies
The compound has been involved in studies related to antibacterial activity. For instance, its derivatives were used in the synthesis of Schiff bases, which were then used to create Zn(II) chelates, exhibiting antibacterial properties against pathogenic strains such as Escherichia coli and Staphylococcus aureus (Chohan et al., 2003).
Biotransformation Studies
Furthermore, studies on the biotransformation of related compounds, such as 4-chloro-2-nitrophenol, have identified metabolites like 5-chloro-2-methylbenzoxazole, indicating the compound's potential role in environmental biodegradation processes (Arora & Jain, 2012).
Synthesis and Antitumor Activity
Significantly, this compound and its derivatives have been synthesized and investigated for their antitumor activities, demonstrating their potential in medicinal chemistry and oncology research (Yun-jun, 2011).
Safety and Hazards
Properties
IUPAC Name |
methyl 4-acetamido-5-chloro-2-hydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO4/c1-5(13)12-8-4-9(14)6(3-7(8)11)10(15)16-2/h3-4,14H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNWKABRRGNSRPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C(=C1)O)C(=O)OC)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40537002 |
Source
|
| Record name | Methyl 4-acetamido-5-chloro-2-hydroxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40537002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
24190-77-0 |
Source
|
| Record name | Methyl 4-acetamido-5-chloro-2-hydroxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40537002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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